Cas no 966-91-6 (4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-)

966-91-6 structure
Product name:4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-
4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-
- 2-methyl-6-nitro-3-phenylquinazolin-4-one
- 2-methyl-6-nitro-3-phenylquinazolin-4(3H)-one
- 966-91-6
- DTXSID00478341
- 2-methyl-6-nitro-3-phenyl-3,4-dihydroquinazolin-4-one
- AKOS024618912
- F1967-0943
-
- Inchi: InChI=1S/C15H11N3O3/c1-10-16-14-8-7-12(18(20)21)9-13(14)15(19)17(10)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: YDXJOYOUVJVSFG-UHFFFAOYSA-N
- SMILES: CC1=NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)N1C3=CC=CC=C3
Computed Properties
- Exact Mass: 281.08004122g/mol
- Monoisotopic Mass: 281.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5Ų
- XLogP3: 2
4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- Related Literature
-
Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
966-91-6 (4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-) Related Products
- 2169907-32-6(1-ethyl-4-oxo-quinoline-3-sulfonyl chloride)
- 2680701-46-4(5-[1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]-1H-1,2,3-triazole-4-carboxylic acid)
- 2171970-95-7(3-(2-bromophenyl)cyclobutane-1-thiol)
- 868966-55-6(N-(3,4-dichlorophenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)
- 1949157-83-8(1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone)
- 1243783-56-3(2-chloro-1-(2-ethoxyphenyl)ethan-1-one)
- 1804434-83-0(3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine)
- 1428364-21-9(1-{4-4-(1-methanesulfonylazetidine-3-carbonyl)piperazin-1-ylphenyl}ethan-1-one)
- 1361743-97-6(3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-acetonitrile)
- 2229524-81-4(5-bromo-3-fluoro-2-hydroxyphenyl sulfamate)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
